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Compound of Interest

Compound Name:
2-Methyl-5-propoxyphenylboronic

acid

CAS No.: 1451391-64-2

Cat. No.: B3241095

Get Quote

Executive Summary & Substance Profile[1][2][3]
2-Methyl-5-propoxyphenylboronic acid (CAS: 1451391-64-2) is a functionalized arylboronic

acid commonly employed as a nucleophilic building block in palladium-catalyzed cross-coupling

reactions (Suzuki-Miyaura). Its structural motif—combining an electron-donating propoxy group

with a sterically significant ortho-methyl group—presents specific stability challenges distinct

from simple phenylboronic acid.

This guide moves beyond basic Safety Data Sheet (SDS) parameters to address the

physicochemical behaviors that affect experimental reproducibility: specifically, the equilibrium

between the free acid and its boroxine anhydride, and the susceptibility to protodeboronation.

Physicochemical Data Table
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Property Specification / Value Operational Implication

CAS Number 1451391-64-2
Unique identifier for inventory

tracking.

Molecular Formula C₁₀H₁₅BO₃

MW: 194.04 g/mol .[1] Use this

for stoichiometry, not the

boroxine weight.

Physical State White to off-white solid
Hygroscopic; tends to clump if

stored improperly.

Solubility
Soluble in MeOH, DMSO,

DMF, DCM

Pre-dissolve in organic solvent

before adding to aqueous

reaction mixtures.

Storage Temp 2–8 °C
Retards protodeboronation

and oxidation.

Air Sensitivity Air-stable (Short-term)

Can be weighed in air, but

long-term storage requires

inert gas.

Stability & Storage: The Boroxine Equilibrium
A critical, often overlooked aspect of handling boronic acids is their tendency to dehydrate into

cyclic trimers called boroxines. This is not a decomposition pathway but a reversible equilibrium

driven by thermal energy and vacuum pressure.

Mechanism of Variance
If a researcher assumes the material is 100% monomeric boronic acid (B(OH)₂), but the

sample has partially dehydrated to the boroxine (B₃O₃), the effective molarity of boron in the

reaction will be higher than calculated. This leads to stoichiometry errors, potentially causing

side reactions (e.g., homocoupling).

Visualization: The Dehydration Cycle
The following diagram illustrates the reversible transformation and the environmental triggers.
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Figure 1: The reversible dehydration of arylboronic acids. Storage under high vacuum

promotes boroxine formation, while aqueous conditions revert it to the acid.

Strategic Storage Protocol
Temperature: Store at 2–8°C. Cold storage slows the kinetics of oxidation (to the phenol) and

protodeboronation.

Atmosphere: Backfill containers with Argon or Nitrogen after use. While not strictly

pyrophoric, the propoxy ether linkage can degrade under prolonged exposure to atmospheric

oxygen and light.

Container: Use amber glass vials with PTFE-lined caps. Avoid Parafilm alone; use electrical

tape or shrink bands for long-term sealing to prevent moisture ingress (which causes

clumping) or egress (which shifts the boroxine equilibrium).

Operational Safety & PPE
While classified as an irritant (Skin Irrit. 2, Eye Irrit. 2, STOT SE 3), the specific hazards of the

ortho-methyl and meta-propoxy substituents require vigilance regarding potential sensitization.

Respiratory Protection: Handling of the dry powder should strictly occur within a fume hood.

If weighing outside a hood is unavoidable, a P95/P100 particulate respirator is mandatory to

prevent inhalation of fine dust.

Ocular Protection: Chemical splash goggles are required. Standard safety glasses offer

insufficient protection against airborne particulates that can dissolve in tear fluid, creating a

localized acidic environment (boric acid).
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Glove Selection: Nitrile gloves (0.11 mm minimum thickness) provide adequate protection for

incidental contact.

Experimental Protocol: Self-Validating Suzuki
Coupling
This protocol is designed for 2-Methyl-5-propoxyphenylboronic acid. The electron-rich

nature of the propoxy group activates the ring, facilitating transmetalation, but the ortho-methyl

group introduces steric hindrance. The conditions below use a high-activity catalyst system to

overcome this steric barrier while minimizing deboronation.

The "Self-Validating" Concept
A self-validating protocol includes checkpoints (Stop/Go criteria) embedded in the workflow to

prevent wasted precursors.

Workflow Diagram
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Figure 2: Step-wise workflow with embedded validation checkpoints to ensure reaction integrity.

Detailed Methodology
1. Stoichiometry & Weighing (The 1.05x Rule)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3241095/docs?utm_src=pdf-body-img#technical-guide-2-methyl-5-propoxyphenylboronic-acid-safety-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3241095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target: 1.0 equiv Aryl Halide.

Boronic Acid: Use 1.2 to 1.5 equivalents.

Reasoning: The ortho-methyl group slows transmetalation, increasing the residence time

of the free boronic acid in the basic media. This increases the risk of protodeboronation

(loss of B(OH)₂ replaced by H). Excess reagent compensates for this sacrificial loss.

Base: Potassium Carbonate (K₂CO₃), 3.0 equiv.

2. Solvent System

Mixture: 1,4-Dioxane / Water (4:1 ratio).

Validation Checkpoint 1 (Degassing): Sparge the solvent mixture with Nitrogen for 15

minutes before adding the catalyst. Oxygen is the primary enemy of Pd(0) species and

promotes homocoupling of the boronic acid.

3. Catalyst Addition

Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%).

Why: The bidentate dppf ligand has a large bite angle, which facilitates the reductive

elimination step, crucial for sterically hindered substrates like ortho-substituted boronic

acids.

4. Reaction Monitoring (Validation Checkpoint 2)

Heat to 80–90°C.

Check at 1 Hour: Perform TLC or LCMS.

Success Indicator: Disappearance of the aryl halide.

Failure Mode: If aryl halide remains but boronic acid is gone, protodeboronation has

occurred. Corrective Action: Add another 0.5 equiv of boronic acid and lower temp to

70°C.
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5. Workup & Scavenging

After cooling, dilute with EtOAc and wash with water.

Safety Note: The aqueous layer contains boric acid residues. Treat as chemical waste.

Waste Management & Decontamination
Boronic acids can be persistent.[2] For spill cleanup or glassware cleaning, simple water

washing is often insufficient due to the lipophilic propoxy group.

Oxidative Quench Protocol (For Spills/Cleaning):

Reagent: 3% Aqueous Hydrogen Peroxide (H₂O₂) mixed with saturated Sodium Bicarbonate

(NaHCO₃).

Action: Apply to the contaminated surface or glassware.

Mechanism: The basic peroxide oxidizes the C-B bond, converting the boronic acid into the

corresponding phenol (2-methyl-5-propoxyphenol) and boric acid.

Disposal: The resulting phenol is an organic waste; the boric acid is aqueous waste. This

eliminates the reactive organoboron species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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